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Compound of Interest

Compound Name: 1,1-Dichloro-2,2-dimethylpropane

Cat. No.: B13094440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1,1-
dichloro-2,2-dimethylpropane (CAS No. 29559-54-4), a halogenated alkane. The information

herein is compiled for use in research, chemical synthesis, and safety assessments.

Core Physical Properties
The quantitative physical properties of 1,1-dichloro-2,2-dimethylpropane are summarized in

the table below. These values represent a consensus from available chemical data sources.
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Property Value Units

Molecular Formula C₅H₁₀Cl₂ -

Molecular Weight 141.04 g/mol

Boiling Point 119.2 °C at 760 mmHg

Melting Point -75.05 (estimate) °C

Density 1.05 g/cm³

Vapor Pressure 19.27 mmHg at 25°C

Flash Point 25.33 °C

Refractive Index 1.432 -

Solubility
Insoluble in water; Soluble in

organic solvents
-

Experimental Protocols
The determination of the physical properties listed above is conducted using standardized

experimental methodologies. Below are outlines of typical protocols that would be employed.

Determination of Boiling Point
The boiling point of 1,1-dichloro-2,2-dimethylpropane is determined using a method

compliant with ASTM D1078: Standard Test Method for Distillation Range of Volatile Organic

Liquids.

Apparatus: A distillation flask, condenser, graduated cylinder for receiving the distillate, and a

calibrated thermometer or temperature probe are assembled.

Procedure: A measured volume of 1,1-dichloro-2,2-dimethylpropane is placed in the

distillation flask. Heat is applied, and the temperature is monitored. The initial boiling point is

recorded as the temperature at which the first drop of condensate falls from the condenser.

The temperature is continuously monitored as the distillation proceeds.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b13094440?utm_src=pdf-body
https://www.benchchem.com/product/b13094440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13094440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The boiling range is recorded, with the primary boiling point being the stable

temperature observed during the majority of the distillation.

Determination of Melting Point
The melting point, particularly for a substance that is liquid at room temperature, would be

determined by its freezing point, following a procedure similar to ASTM E324: Standard Test

Method for Relative Initial and Final Melting Points and the Melting Range of Organic

Chemicals.

Apparatus: A sample tube is placed in a cooling bath with a stirring mechanism and a

calibrated temperature probe.

Procedure: The liquid sample is slowly cooled while being continuously stirred. The

temperature is recorded at regular intervals. The freezing point is the temperature at which

the temperature remains constant as the substance transitions from a liquid to a solid.

Data Analysis: A cooling curve is plotted (temperature vs. time). The plateau in the curve

indicates the freezing point, which is equivalent to the melting point.

Determination of Density
The density of liquid 1,1-dichloro-2,2-dimethylpropane is measured using a digital density

meter, following the principles outlined in ASTM D4052: Standard Test Method for Density,

Relative Density, and API Gravity of Liquids by Digital Density Meter.

Apparatus: A calibrated digital density meter with an oscillating U-tube is used. The

instrument is first calibrated with dry air and a standard of known density (e.g., pure water).

Procedure: A small, bubble-free sample of the liquid is injected into the U-tube. The

instrument measures the change in the oscillation frequency of the tube caused by the mass

of the sample.

Data Analysis: The instrument's software calculates the density of the sample based on the

oscillation frequency and the calibration data. The measurement is typically performed at a

controlled temperature, such as 20°C or 25°C.
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Determination of Solubility
A qualitative assessment of solubility is performed using standard laboratory procedures.

Apparatus: Test tubes, vortex mixer, and a selection of solvents (e.g., water, ethanol,

acetone, diethyl ether, toluene).

Procedure: A small, measured amount of 1,1-dichloro-2,2-dimethylpropane (e.g., 0.1 mL)

is added to a test tube containing a larger volume of the solvent (e.g., 2 mL). The mixture is

agitated vigorously using a vortex mixer.

Data Analysis: The mixture is visually inspected for homogeneity. If a single, clear phase is

observed, the compound is considered soluble. If distinct layers or a cloudy suspension

persists, it is deemed insoluble or sparingly soluble. Based on the polar nature of the C-Cl

bonds and the nonpolar alkyl structure, 1,1-dichloro-2,2-dimethylpropane is expected to

be insoluble in water but soluble in common organic solvents.

Logical Workflow for Physical Property Verification
The following diagram illustrates a logical workflow for the experimental determination and

verification of the physical properties of a chemical compound like 1,1-dichloro-2,2-
dimethylpropane.
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Caption: Workflow for the verification of physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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